AMD-3329 free base
Overview
Description
AMD-3329 free base is a biochemical in the class of potent and selective anti-HIV-1 and HIV-2 agents that inhibit virus replication by binding to the chemokine receptor CXCR4, the co-receptor for entry of X4 viruses.
Scientific Research Applications
Enhanced Sampling in Molecular Dynamics
Accelerated Molecular Dynamics (aMD) : AMD-3329 free base's relevance in scientific research is primarily seen in the field of accelerated molecular dynamics (aMD). aMD is a modified form of molecular dynamics that enhances sampling efficiency, particularly useful in studying biomolecular systems (Miao et al., 2014)(Miao et al., 2014).
Free Energy Calculations : The reweighting algorithms in aMD, which are crucial for accurate free energy calculations, have been significantly improved. This is particularly relevant in simulations of biological molecules like proteins and nucleic acids (Wereszczynski & Mccammon, 2010)(Wereszczynski & Mccammon, 2010).
Replica-Exchange Accelerated Molecular Dynamics (REXAMD) : AMD-3329 free base has potential applications in REXAMD, a method that combines accelerated molecular dynamics with replica exchange to enhance sampling while maintaining good statistical quality (Fajer et al., 2008)(Fajer et al., 2008).
Improving Reweighting Methods : Studies have been conducted to examine and improve the reweighting methods in aMD, which are vital for recovering true free energy profiles in simulations (Jing & Sun, 2015)(Jing & Sun, 2015).
Applications in Drug Design and Bioinformatics
- Accelerated Molecular Dynamics in Drug Design : AMD-3329 free base is relevant in computational drug design, where aMD methods like dual-boost and selective aMD are employed to enhance the sampling of conformational changes and free energy calculations (Wereszczynski & Mccammon, 2012)(Wereszczynski & Mccammon, 2012).
Broader Scientific Applications
Exascale Computing : AMD's vision for exascale computing, which involves high-performance computing systems, is relevant for advanced simulations and data analysis. Heterogeneous computing, involving accelerated processing units (APUs), is a key aspect of this vision (Schulte et al., 2015)(Schulte et al., 2015).
Additive Manufacturing (3D Printing) : In the field of additive manufacturing, AMD-3329 free base's properties could potentially influence the development of new materials and methods (Ngo et al., 2018)(Ngo et al., 2018).
Environmental and Biomedical Research
Acid Mine Drainage (AMD) Treatment : While not directly related to AMD-3329, acid mine drainage (AMD) is a significant environmental issue where innovative treatment methods are being researched (Akcil & Koldas, 2006)(Akcil & Koldas, 2006).
Nanomedicine and Biophotonics : The development of cadmium-free quantum dots (QDs) for applications in nanomedicine and biophotonics could be influenced by the chemical properties of compounds like AMD-3329 free base (Xu et al., 2016)(Xu et al., 2016).
properties
CAS RN |
170861-87-7 |
|---|---|
Product Name |
AMD-3329 free base |
Molecular Formula |
C34H50N8 |
Molecular Weight |
570.8 g/mol |
IUPAC Name |
7-[[4-(4,7,10,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-trien-7-ylmethyl)phenyl]methyl]-4,7,10,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-triene |
InChI |
InChI=1S/C34H50N8/c1-3-31-11-15-35-19-23-41(24-20-36-16-12-32(4-1)39-31)27-29-7-9-30(10-8-29)28-42-25-21-37-17-13-33-5-2-6-34(40-33)14-18-38-22-26-42/h1-10,35-38H,11-28H2 |
InChI Key |
LYOIMQOXLSAORE-UHFFFAOYSA-N |
SMILES |
C1CNCCN(CCNCCC2=CC=CC1=N2)CC3=CC=C(C=C3)CN4CCNCCC5=NC(=CC=C5)CCNCC4 |
Canonical SMILES |
C1CNCCN(CCNCCC2=CC=CC1=N2)CC3=CC=C(C=C3)CN4CCNCCC5=NC(=CC=C5)CCNCC4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AMD-3329 free base, AMD3329 free base, AMD 3329 free base |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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